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Compound of Interest

Compound Name: Psychosine-d7

Cat. No.: B12397235 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and long-term storage of

Psychosine-d7. Adherence to these guidelines is critical for ensuring the integrity and

reliability of experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for storing Psychosine-d7?

A1: Psychosine-d7 should be dissolved in a suitable organic solvent such as ethanol,

methanol, or a chloroform:methanol mixture. Storing it as a dry powder is not recommended,

especially for lipids with double bonds, as they are hygroscopic and susceptible to oxidation

and hydrolysis.[1][2]

Q2: At what temperature should I store my Psychosine-d7 stock solution?

A2: For long-term storage, Psychosine-d7 solutions should be stored at -20°C or lower in a

tightly sealed glass vial under an inert atmosphere (e.g., argon or nitrogen) to minimize

degradation.[1][2][3] Storage below -30°C is generally not recommended for organic solutions

unless they are in sealed glass ampoules.[1]

Q3: How long can I expect Psychosine-d7 to be stable under recommended storage

conditions?
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A3: While specific long-term stability data for Psychosine-d7 is not readily available,

analogous deuterated and unsaturated lipids are generally stable for at least six months to a

year when stored properly at -20°C in a suitable organic solvent under an inert atmosphere.

For critical applications, it is advisable to perform periodic quality control checks.

Q4: Is it acceptable to store Psychosine-d7 in plastic tubes?

A4: No, you should never store Psychosine-d7 or other lipids in organic solvents in plastic

containers (e.g., polystyrene, polyethylene, polypropylene).[1][2] Plasticizers and other

impurities can leach from the plastic, contaminating your sample.[2] Always use glass vials with

Teflon-lined caps.[1][2]

Q5: Can I subject my Psychosine-d7 solution to multiple freeze-thaw cycles?

A5: It is best to minimize freeze-thaw cycles. If you need to use the standard frequently, it is

recommended to prepare smaller aliquots from your main stock solution to avoid repeated

warming and cooling of the entire stock.
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Problem Possible Cause Recommended Solution

Inconsistent or poor analytical

results (e.g., low signal

intensity, unexpected peaks).

Degradation of Psychosine-d7

due to improper storage.

- Verify that the standard was

stored at -20°C or below in a

glass vial under an inert

atmosphere. - Avoid repeated

freeze-thaw cycles by

preparing aliquots. - Prepare a

fresh dilution from a new or

properly stored stock vial.

Contamination from storage

container.

- Ensure the standard was

stored in a glass vial with a

Teflon-lined cap, not a plastic

tube.[1][2]

Use of plastic pipette tips for

transferring organic solutions.

- Always use glass or stainless

steel pipettes or syringes for

transferring lipid solutions in

organic solvents.[2]

Complete loss of signal from

the internal standard.

Significant degradation of the

standard.

- Discard the old stock and

prepare a new solution from a

fresh, unopened vial. - Review

your storage and handling

procedures to prevent future

degradation.

Incorrect solvent used for

reconstitution or dilution.

- Confirm that the solvent used

is appropriate for Psychosine-

d7 and compatible with your

analytical method.

Observation of additional

peaks in the mass spectrum

near the expected m/z.

Oxidation or hydrolysis of

Psychosine-d7.

- This indicates degradation.

Prepare a fresh stock solution.

- Ensure future stock solutions

are stored under an inert

atmosphere (argon or

nitrogen) to prevent oxidation.

[1]
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Summary of Storage Conditions and Material
Compatibility

Parameter Recommendation Rationale

Storage Temperature -20°C or lower[1][2][3]

To minimize chemical

degradation and microbial

growth.

Solvent
Ethanol, Methanol,

Chloroform:Methanol

Provides a stable medium and

prevents hydrolysis of the dry

powder.

Container
Glass vial with Teflon-lined

cap[1][2]

Prevents contamination from

plasticizers and ensures a tight

seal.

Atmosphere
Inert gas (Argon or Nitrogen)

[1]

Minimizes oxidation of the

unsaturated lipid.

Freeze-Thaw Cycles Minimize

Repeated temperature

changes can accelerate

degradation.

Transfer Tools
Glass or stainless steel

pipettes/syringes[2]

Avoids contamination when

handling organic solutions.

Experimental Protocols
Protocol for Aliquoting Psychosine-d7 for Long-Term Storage

Preparation: Allow the sealed vial of Psychosine-d7 stock solution to equilibrate to room

temperature before opening to prevent condensation of moisture into the solution.

Inert Atmosphere: If possible, work in a glove box or under a gentle stream of an inert gas

(argon or nitrogen).

Aliquoting: Using a clean glass syringe or pipette, dispense the desired volume of the stock

solution into smaller, clean glass vials with Teflon-lined caps.
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Flushing: Before sealing, flush the headspace of each new aliquot vial with inert gas.

Sealing and Labeling: Tightly seal the vials and clearly label each with the compound name,

concentration, solvent, and date of preparation.

Storage: Promptly return the main stock vial and the new aliquots to the -20°C freezer.
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Start: Inconsistent Analytical Results

Was the standard stored at <= -20°C?

Was it stored in a glass vial with a Teflon-lined cap?

Yes

Prepare a new stock solution from a fresh vial.

No

Were multiple freeze-thaw cycles avoided?

Yes

No

Was the solution stored under an inert atmosphere?

Yes

NoPrepare a fresh dilution from the current stock.

Yes

No

Re-analyze the sample.

Issue Resolved

Problem Solved Problem Persists

Review and update storage and handling protocols.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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